Cas no 94242-54-3 (4-(4-oxo-3,4-dihydroquinazolin-3-yl)benzoic acid)
94242-54-3 structure
Product Name:4-(4-oxo-3,4-dihydroquinazolin-3-yl)benzoic acid
CAS No:94242-54-3
MF:C15H10N2O3
MW:266.25150346756
MDL:MFCD03473182
CID:798257
PubChem ID:696653
Update Time:2025-04-19
4-(4-oxo-3,4-dihydroquinazolin-3-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(4-oxo-3(4H)-quinazolinyl)-
- 4-(4-OXOQUINAZOLIN-3(4H)-YL)BENZOIC ACID
- 4-(4-oxoquinazolin-3-yl)benzoic acid
- 4-(4-oxo-3,4-dihydroquinazolin-3-yl)benzoic acid
- 4-(4-Oxo-4H-quinazolin-3-yl)-benzoic acid
- 94242-54-3
- Z56174614
- NSC-750354
- VS-13440
- Oprea1_252112
- HMS1406L10
- F1217-0014
- MFCD03473182
- Oprea1_586972
- 4-(4-OXOQUINAZOLIN-3(4H)-YL)BENZOICACID
- DTXSID00351302
- AKOS000807823
- EN300-12343
- NSC750354
- Enamine_004476
- STL468816
- BBL036365
- G42683
-
- MDL： MFCD03473182
- Inchi： 1S/C15H10N2O3/c18-14-12-3-1-2-4-13(12)16-9-17(14)11-7-5-10(6-8-11)15(19)20/h1-9H,(H,19,20)
- InChI Key： GTGLPZFNBPATOL-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2N=CN1C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 266.069
- Monoisotopic Mass: 266.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 70Ų
Experimental Properties
- Density: 1.35
- Boiling Point: 519.7°Cat760mmHg
- Flash Point: 268.1°C
- Refractive Index: 1.674
4-(4-oxo-3,4-dihydroquinazolin-3-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM219259-5g |
4-(4-Oxoquinazolin-3(4H)-yl)benzoic acid |
94242-54-3 | 95+% | 5g |
$669 | 2021-08-04 | |
| Chemenu | CM219259-10g |
4-(4-Oxoquinazolin-3(4H)-yl)benzoic acid |
94242-54-3 | 95+% | 10g |
$930 | 2021-08-04 | |
| Matrix Scientific | 135896-1g |
4-(4-Oxoquinazolin-3(4H)-yl)benzoic acid, 95%+ |
94242-54-3 | 95% | 1g |
$431.00 | 2023-09-10 | |
| Matrix Scientific | 135896-2.500g |
4-(4-Oxoquinazolin-3(4H)-yl)benzoic acid, 95%+ |
94242-54-3 | 95% | 2.500g |
$940.00 | 2023-09-10 | |
| Matrix Scientific | 135896-5g |
4-(4-Oxoquinazolin-3(4H)-yl)benzoic acid, 95%+ |
94242-54-3 | 95% | 5g |
$1421.00 | 2023-09-10 | |
| Chemenu | CM219259-5g |
4-(4-Oxoquinazolin-3(4H)-yl)benzoic acid |
94242-54-3 | 95+% | 5g |
$669 | 2022-08-31 | |
| Chemenu | CM219259-10g |
4-(4-Oxoquinazolin-3(4H)-yl)benzoic acid |
94242-54-3 | 95+% | 10g |
$930 | 2022-08-31 | |
| TRC | O992370-25mg |
4-(4-Oxoquinazolin-3(4H)-yl)benzoic Acid |
94242-54-3 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O992370-50mg |
4-(4-Oxoquinazolin-3(4H)-yl)benzoic Acid |
94242-54-3 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | O992370-250mg |
4-(4-Oxoquinazolin-3(4H)-yl)benzoic Acid |
94242-54-3 | 250mg |
$ 295.00 | 2022-06-03 |
4-(4-oxo-3,4-dihydroquinazolin-3-yl)benzoic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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